Cas no 1261599-25-0 (Methyl 2-hydroxy-5-(4-(trifluoromethyl)phenyl)nicotinate)

• Product Name: Methyl 2-hydroxy-5-(4-(trifluoromethyl)phenyl)nicotinate
• CAS No: 1261599-25-0
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4920261
• Update Time: 2025-10-08

Methyl 2-hydroxy-5-(4-(trifluoromethyl)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-5-(4-(trifluoromethyl)phenyl)nicotinate

• Inchi： 1S/C14H10F3NO3/c1-21-13(20)11-6-9(7-18-12(11)19)8-2-4-10(5-3-8)14(15,16)17/h2-7H,1H3,(H,18,19)
• InChI Key： RBNNOMHGGKOZLT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CNC(C(C(=O)OC)=C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 500
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-hydroxy-5-(4-(trifluoromethyl)phenyl)nicotinate

Methyl 2-hydroxy-5-(4-(trifluoromethyl)phenyl)nicotinate (CAS No: 1261599-25-0)

Methyl 2-hydroxy-5-(4-(trifluoromethyl)phenyl)nicotinate, also known by its CAS number 1261599-25-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, a precursor to niacin and an essential component in various biochemical processes. The structure of this compound includes a methyl ester group, a hydroxyl group at the 2-position, and a trifluoromethyl-substituted phenyl group at the 5-position of the nicotinate ring.

The synthesis of Methyl 2-hydroxy-5-(4-(trifluoromethyl)phenyl)nicotinate involves a series of carefully controlled reactions, including esterification and substitution processes. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity levels. The compound's structure is particularly noteworthy due to the presence of the trifluoromethyl group, which imparts unique electronic and steric properties, making it a valuable molecule for further functionalization and application in drug discovery.

Recent studies have highlighted the potential of Methyl 2-hydroxy-5-(4-(trifluoromethyl)phenyl)nicotinate as a lead compound in the development of new pharmaceutical agents. Its structural features make it an attractive candidate for exploring interactions with various biological targets, including enzymes and receptors. For instance, researchers have investigated its ability to modulate certain signaling pathways that are implicated in diseases such as cancer and neurodegenerative disorders.

The trifluoromethyl phenyl group in this compound plays a crucial role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Studies have shown that this substituent enhances the compound's bioavailability and stability, which are critical factors for its potential therapeutic applications. Additionally, the hydroxyl group at the 2-position contributes to hydrogen bonding capabilities, further influencing the compound's solubility and interaction with biological systems.

In terms of applications, Methyl 2-hydroxy-5-(4-(trifluoromethyl)phenyl)nicotinate has been explored in preclinical models for its potential anti-inflammatory and antioxidant activities. These properties suggest its utility in treating conditions characterized by oxidative stress and inflammation, such as cardiovascular diseases and inflammatory bowel disease. Furthermore, ongoing research is focused on optimizing its pharmacodynamic profile to enhance efficacy while minimizing adverse effects.

The synthesis and characterization of this compound have been detailed in several recent publications, emphasizing its structural integrity and purity. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its molecular structure and stereochemistry. These studies underscore the importance of rigorous characterization in ensuring the reliability of experimental results.

In conclusion, Methyl 2-hydroxy-5-(4-(trifluoromethyl)phenyl)nicotinate (CAS No: 1261599-25-0) represents a promising molecule with diverse applications in drug discovery and development. Its unique structural features and favorable pharmacokinetic properties make it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of therapeutic interventions across various disease areas.